Cas no 497923-66-7 (Piperazine, 1-[5-(4-fluorophenyl)-2-pyrimidinyl]-4-(methylsulfonyl)-)

• Product Name: Piperazine, 1-[5-(4-fluorophenyl)-2-pyrimidinyl]-4-(methylsulfonyl)-
• CAS No: 497923-66-7
• MF: C₁₅H₁₇FN₄O₂S
• MW: 336.384485006332
• CID: 1551436
• Update Time: 2024-08-24

Piperazine, 1-[5-(4-fluorophenyl)-2-pyrimidinyl]-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[5-(4-fluorophenyl)-2-pyrimidinyl]-4-(methylsulfonyl)-
• Pyrimidine, 5-(4-fluorophenyl)-2-[4-(methylsulfonyl)-1-piperazinyl]-

• Inchi： 1S/C15H17FN4O2S/c1-23(21,22)20-8-6-19(7-9-20)15-17-10-13(11-18-15)12-2-4-14(16)5-3-12/h2-5,10-11H,6-9H2,1H3
• InChI Key： DRZVOOPZHNFKHX-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C)(=O)=O)CC2)=NC=C(C2=CC=C(F)C=C2)C=N1

Computed Properties

• Exact Mass: 336.10581

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 545.3±60.0 °C(Predicted)
• PSA: 66.4
• pka: 4.44±0.42(Predicted)